Cas no 1354938-91-2 (4-(2,4-dimethylphenyl)-6-(2-fluorophenyl)pyrimidin-2-amine)

• Product Name: 4-(2,4-dimethylphenyl)-6-(2-fluorophenyl)pyrimidin-2-amine
• CAS No: 1354938-91-2
• MF: C₁₈H₁₆FN₃
• MW: 293.338147163391
• MDL: MFCD21335788
• CID: 5159560
• Update Time: 2026-03-04

4-(2,4-dimethylphenyl)-6-(2-fluorophenyl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2,4-dimethylphenyl)-6-(2-fluorophenyl)pyrimidin-2-amine
• 2-Pyrimidinamine, 4-(2,4-dimethylphenyl)-6-(2-fluorophenyl)-

• MDL： MFCD21335788
• Inchi： 1S/C18H16FN3/c1-11-7-8-13(12(2)9-11)16-10-17(22-18(20)21-16)14-5-3-4-6-15(14)19/h3-10H,1-2H3,(H2,20,21,22)
• InChI Key： HQVIOROBYUARBF-UHFFFAOYSA-N
• SMILES： C1(N)=NC(C2=CC=CC=C2F)=CC(C2=CC=C(C)C=C2C)=N1

Additional information on 4-(2,4-dimethylphenyl)-6-(2-fluorophenyl)pyrimidin-2-amine

Introduction to 4-(2,4-dimethylphenyl)-6-(2-fluorophenyl)pyrimidin-2-amine (CAS No. 1354938-91-2)

4-(2,4-dimethylphenyl)-6-(2-fluorophenyl)pyrimidin-2-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential therapeutic applications. This compound, identified by the chemical abstracts service number 1354938-91-2, belongs to the pyrimidine class of heterocyclic aromatic compounds, which are widely recognized for their role in the development of various medicinal agents. The presence of both dimethylphenyl and fluorophenyl substituents in its molecular framework imparts distinct electronic and steric characteristics, making it a promising candidate for further exploration in drug discovery.

The structural composition of 4-(2,4-dimethylphenyl)-6-(2-fluorophenyl)pyrimidin-2-amine is characterized by a central pyrimidine ring, which is a key scaffold in numerous bioactive molecules. The dimethylphenyl group at the 4-position and the fluorophenyl group at the 6-position contribute to the compound's overall reactivity and binding affinity. These substituents not only influence the compound's solubility and metabolic stability but also play a crucial role in modulating its interactions with biological targets. Such structural features are often exploited to enhance drug-like properties, including bioavailability, selectivity, and pharmacokinetic profiles.

In recent years, there has been a growing interest in pyrimidine derivatives as pharmacological intermediates due to their versatility and efficacy in targeting various diseases. The compound 4-(2,4-dimethylphenyl)-6-(2-fluorophenyl)pyrimidin-2-amine has been studied for its potential applications in oncology, neurology, and infectious diseases. Its molecular structure suggests that it may exhibit inhibitory activity against enzymes and receptors involved in disease pathways. For instance, pyrimidine-based compounds have shown promise in inhibiting kinases and other enzymes that are aberrantly expressed in cancer cells, leading to cell cycle arrest and apoptosis.

One of the most compelling aspects of 4-(2,4-dimethylphenyl)-6-(2-fluorophenyl)pyrimidin-2-amine is its potential as a lead compound for further medicinal chemistry optimization. The fluorine atom in the fluorophenyl group is particularly noteworthy, as fluorine substitution can significantly enhance metabolic stability and binding affinity. This property has been leveraged in the development of numerous successful drugs, where fluorinated analogs exhibit improved pharmacological profiles compared to their non-fluorinated counterparts. The dimethylphenyl group also contributes to the compound's lipophilicity, which is an important factor in drug absorption and distribution.

Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of novel bioactive compounds like 4-(2,4-dimethylphenyl)-6-(2-fluorophenyl)pyrimidin-2-amine. These methodologies allow researchers to predict binding interactions and optimize molecular properties with greater efficiency than traditional approaches. By integrating experimental data with computational modeling, scientists can design derivatives with enhanced potency and reduced toxicity. This interdisciplinary approach has been instrumental in accelerating the drug discovery process.

The synthesis of 4-(2,4-dimethylphenyl)-6-(2-fluorophenyl)pyrimidin-2-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include condensation reactions between appropriately substituted precursors followed by functional group transformations. The use of advanced catalytic systems has further refined these processes, enabling more sustainable and scalable production methods. As synthetic methodologies continue to evolve, the accessibility of such specialized compounds will likely increase, fostering further innovation in drug development.

In conclusion,4-(2,4-dimethylphenyl)-6-(2-fluorophenyl)pyrimidin-2-amine represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its molecular design suggests that it may serve as a valuable scaffold for developing novel drugs targeting various diseases. With ongoing research focused on optimizing its pharmacological properties, this compound holds promise for improving patient outcomes through innovative therapeutic strategies.